Cas no 2137900-59-3 (Carbamic acid, N-[2-(5-methyl-3-furanyl)-2-oxoethyl]-, 1,1-dimethylethyl ester)

Carbamic acid, N-[2-(5-methyl-3-furanyl)-2-oxoethyl]-, 1,1-dimethylethyl ester, is a specialized organic compound featuring a furanyl ketone moiety linked to a carbamate group protected by a tert-butyl ester. This structure offers stability and selective reactivity, making it valuable in synthetic chemistry, particularly for peptide modifications and prodrug development. The tert-butyl ester group enhances solubility and facilitates controlled deprotection under mild acidic conditions. The 5-methyl-3-furanyl component contributes to its utility as a versatile intermediate in heterocyclic synthesis. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a preferred choice for researchers designing complex molecular architectures.
Carbamic acid, N-[2-(5-methyl-3-furanyl)-2-oxoethyl]-, 1,1-dimethylethyl ester structure
2137900-59-3 structure
Product Name:Carbamic acid, N-[2-(5-methyl-3-furanyl)-2-oxoethyl]-, 1,1-dimethylethyl ester
CAS No:2137900-59-3
MF:C12H17NO4
MW:239.267683744431
CID:5294249
Update Time:2025-10-28

Carbamic acid, N-[2-(5-methyl-3-furanyl)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-[2-(5-methyl-3-furanyl)-2-oxoethyl]-, 1,1-dimethylethyl ester
    • Inchi: 1S/C12H17NO4/c1-8-5-9(7-16-8)10(14)6-13-11(15)17-12(2,3)4/h5,7H,6H2,1-4H3,(H,13,15)
    • InChI Key: ZQEZXYKQIULWJI-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NCC(C1C=C(C)OC=1)=O

Carbamic acid, N-[2-(5-methyl-3-furanyl)-2-oxoethyl]-, 1,1-dimethylethyl ester Pricemore >>

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Additional information on Carbamic acid, N-[2-(5-methyl-3-furanyl)-2-oxoethyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[2-(5-methyl-3-furanyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2137900-59-3): A Comprehensive Overview

Carbamic acid, N-[2-(5-methyl-3-furanyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2137900-59-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates and is characterized by its ester functionality and a substituted furan ring. The compound's structure provides a foundation for exploring its biological activities and potential uses in drug development.

The structure of Carbamic acid, N-[2-(5-methyl-3-furanyl)-2-oxoethyl]-, 1,1-dimethylethyl ester is particularly noteworthy. The presence of the 5-methylfuran moiety and the ester group attached to the carbamate functionality suggests that this compound may exhibit a range of biological activities. Recent studies have shown that compounds with similar structural motifs have demonstrated promising pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

In terms of synthesis, Carbamic acid, N-[2-(5-methyl-3-furanyl)-2-oxoethyl]-, 1,1-dimethylethyl ester can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of a suitable amine with an appropriate isocyanate or chloroformate derivative. The synthesis process is carefully controlled to ensure high yields and purity, which are crucial for subsequent biological evaluations.

The biological activity of Carbamic acid, N-[2-(5-methyl-3-furanyl)-2-oxoethyl]-, 1,1-dimethylethyl ester has been the subject of several recent studies. Preliminary in vitro assays have indicated that this compound exhibits significant inhibitory effects on various enzymes and receptors involved in inflammatory pathways. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, preliminary studies suggest that the compound may have antiviral properties by interfering with viral replication processes.

Pharmacokinetic studies on Carbamic acid, N-[2-(5-methyl-3-furanyl)-2-oxoethyl]-, 1,1-dimethylethyl ester have also been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for understanding the compound's behavior in biological systems and for optimizing its use in therapeutic applications. Initial results indicate that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life.

One of the key areas of interest for Carbamic acid, N-[2-(5-methyl-3-furanyl)-2-oxoethyl]-, 1,1-dimethylethyl ester is its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been observed to inhibit the activation of prosurvival kinases such as Akt and ERK, leading to increased cell death in cancer cells while sparing normal cells.

Furthermore, Carbamic acid, N-[2-(5-methyl-3-furanyl)-2-oxoethyl]-, 1,1-dimethylethyl ester has shown promise in neurodegenerative disease models. Research has indicated that this compound can protect neurons from oxidative stress and reduce neuroinflammation. These findings suggest that it may have therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of Carbamic acid, N-[2-(5-methyl-3-furanyl)-2-oxoethyl]-, 1,1-dimethylethyl ester is another critical aspect being investigated. Toxicity studies in animal models have demonstrated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These results are encouraging and support further clinical development.

In conclusion, Carbamic acid, N-[2-(5-methyl-3-furanyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2137900-59-3) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to explore its full potential in various therapeutic areas. As more data becomes available from preclinical and clinical studies, it is expected that this compound will play a significant role in advancing our understanding of disease mechanisms and developing new treatments.

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